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Compound of Interest

Compound Name: Naphthionic acid

CAS No.: 90459-10-2

Cat. No.: B7769378

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the properties and use of

Naphthionic acid as a pH indicator, with a focus on its application in titration methods. The

information is intended for professionals in research and development who require accurate

and detailed guidance on analytical techniques.

Introduction
Naphthionic acid, also known as 4-amino-1-naphthalenesulfonic acid, is an organic

compound that can be utilized as a pH indicator in laboratory settings.[1] With the chemical

formula C₁₀H₉NO₃S, it is a derivative of naphthalene containing both an amino and a sulfonic

acid group.[2][3][4][5] While it is a key intermediate in the synthesis of other well-known azo

dyes and indicators like Congo red, Naphthionic acid itself exhibits properties that allow for its

use in determining the pH of a solution.[1][6] This document outlines its characteristics and

provides protocols for its application in titrations, primarily as a fluorescent indicator.
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Physicochemical Properties and Indicator
Characteristics
Naphthionic acid is typically a white to slightly greyish or beige crystalline powder.[2][3] It is

sparingly soluble in water but dissolves in aqueous bases and polar solvents.[1][2] For practical

use as an indicator, its sodium salt, which is readily soluble in water, is often prepared.

A critical aspect of any pH indicator is its acid dissociation constant (pKa), which determines

the pH range of its color or fluorescence change. There is some variance in the reported pKa

values for Naphthionic acid in the literature. One source reports a pKa of 2.81 at 25°C, while

another indicates two pKa values of 4.9 and 12.4. This suggests that the protonation and

deprotonation of Naphthionic acid may occur in multiple stages, influencing its indicator

properties across different pH ranges.

Primarily, Naphthionic acid functions as a fluorescent pH indicator. The change in its

fluorescence intensity and emission wavelength corresponds to changes in pH. This property is

particularly useful for titrations where a visual color change may be difficult to discern or in

solutions that are already colored.

Quantitative Data Summary
The following table summarizes the key quantitative data for Naphthionic acid as a pH

indicator.
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Diagrams
Chemical Structure and Deprotonation
The diagram below illustrates the chemical structure of Naphthionic acid and its

deprotonation, which is the fundamental principle behind its function as a pH indicator.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols: Naphthionic Acid as a
pH Indicator in Titrations]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7769378#using-naphthionic-acid-as-a-ph-indicator-
in-titrations]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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